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Compound of Interest

Compound Name: N-Methyl Metribuzin-d3

Cat. No.: B12420669

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on N-Methyl Metribuzin-d3. It covers the core chemical
properties, its application as an internal standard in quantitative analysis, and the mechanism
of action of its non-deuterated analog.

Core Properties and Data

N-Methyl Metribuzin-d3 is the deuterated form of N-Methyl Metribuzin, which is a methylamine
analog of the herbicide Metribuzin. Its primary application in a research setting is as an internal
standard for the quantitative analysis of N-Methyl Metribuzin or related compounds by isotope
dilution mass spectrometry, most commonly with liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The incorporation of stable isotopes provides a compound that is
chemically almost identical to the analyte, ensuring it behaves similarly during sample
preparation, chromatography, and ionization, but is distinguishable by its mass-to-charge ratio.

The key quantitative and physical data for N-Methyl Metribuzin-d3 are summarized in the
table below.
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Property Value Reference
CAS Number 1794754-27-0 [1112113114]
Molecular Formula CoH13D3N40S [11[2][3][4]
Molecular Weight 231.33 g/mol [1112]131[4]

6-(tert-butyl)-4-((methyl-
IUPAC Name d3)amino)-3-(methylthio)-1,2,4-  [5][6]
triazin-5(4H)-one

6-(1,1-Dimethylethyl)-4-
[(methyl-d3)amino]-3-
(methylthio)-1,2,4-triazin-
5(4H)-one, 6-tert-Butyl-4-

Synonyms ) [1112]
[(methyl-d3)amino]-3-
(methylthio)-1,2,4-triazin-
5(4H)-one, Metribuzin
Methylamine-d3

Storage Temperature 2-8°C [51[7]

Mechanism of Action: Inhibition of Photosynthesis

The herbicidal activity of the parent compound, Metribuzin, provides the context for the
relevance of N-Methyl Metribuzin as an analyte in environmental and agricultural studies.
Metribuzin is a selective triazinone herbicide that acts by inhibiting photosynthesis.[1][2] It is
absorbed by the roots and foliage of plants and translocated to the chloroplasts.

The primary molecular target is Photosystem Il (PSlI), a critical protein complex within the
thylakoid membranes of chloroplasts.[3][4][8] Metribuzin binds to the Q-binding site on the D1
protein of the PSIl complex. This binding competitively inhibits the native plastoquinone,
thereby blocking the electron transport from the primary quinone acceptor (Q) to the secondary
guinone acceptor (Q).[3][4] The interruption of this electron flow halts the production of ATP and
NADPH, which are essential for carbon fixation and plant growth. This leads to a cascade of
secondary effects, including the generation of reactive oxygen species (ROS) and subsequent
lipid peroxidation, ultimately causing cellular damage and plant death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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